Cas no 2171278-54-7 ((2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• CAS No: 2171278-54-7
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 6432446
• PubChem ID: 165803403
• Update Time: 2025-10-30

(2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid
• 2171278-54-7
• (2S,3R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-hydroxybutanoic acid
• EN300-1486050

• Inchi： 1S/C22H24N2O6/c1-12(20(26)24-19(13(2)25)21(27)28)23-22(29)30-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,12-13,18-19,25H,11H2,1-2H3,(H,23,29)(H,24,26)(H,27,28)/t12-,13-,19+/m1/s1
• InChI Key： ZCQYTUQGWGTWRZ-VPZZIHKRSA-N
• SMILES： O(C(N[C@H](C)C(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid

Research Briefing on (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS: 2171278-54-7)

In recent years, the compound (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS: 2171278-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in drug development, particularly in the synthesis of bioactive peptides and small-molecule therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it a valuable intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of protease inhibitors, where its stereospecific configuration was critical for binding affinity. The study demonstrated that the (2S,3R) configuration of the compound significantly improved inhibitory activity against target enzymes, suggesting its utility in designing next-generation therapeutics for diseases such as HIV and hepatitis C.

Another key area of research involves the compound's use in peptide-based drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its incorporation into self-assembling peptides, which form nanostructures capable of encapsulating and delivering hydrophobic drugs. The hydroxybutanoic acid moiety in the compound was found to enhance the solubility and bioavailability of the drug payload, addressing a major challenge in drug formulation.

Furthermore, the compound's role in glycopeptide synthesis has been investigated. Research published in Carbohydrate Research in 2023 detailed its use as a building block for synthesizing glycosylated peptides, which are pivotal in developing vaccines and targeted therapies. The Fmoc-protected amino group facilitated efficient coupling reactions, while the hydroxybutanoic acid provided a handle for further functionalization.

In conclusion, (2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-hydroxybutanoic acid (CAS: 2171278-54-7) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from drug design to delivery systems, underscoring its importance in advancing therapeutic innovations. Future research is expected to explore its potential in other areas, such as immunotherapy and personalized medicine.